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Compound of Interest

Compound Name: C5-Conh-C2-N-CH3

Cat. No.: B15542061

Disclaimer: A specific Safety Data Sheet (SDS) for N-ethyl-N-methylpentanamide was not
publicly available at the time of this writing. The following handling and storage procedures are
based on the general safety protocols for aliphatic amides and information extrapolated from
structurally similar compounds. It is imperative for researchers to conduct a thorough risk
assessment before use and to handle this compound with caution in a controlled laboratory
setting.

These application notes are intended for researchers, scientists, and drug development
professionals who may be working with N-ethyl-N-methylpentanamide.

Chemical and Physical Properties

Limited quantitative data is available for N-ethyl-N-methylpentanamide. The following
information has been compiled from available chemical databases.
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Property Value Source
Molecular Formula CsH17NO PubChem
Molecular Weight 143.23 g/mol PubChem
Appearance Not Available

Boiling Point Not Available

Melting Point Not Available

Flash Point Not Available

Solubility Not Available

Density Not Available

Safety and Handling Protocols

2.1. Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data, a conservative approach to personal protection is
recommended.

o Eye Protection: Chemical safety goggles or a face shield should be worn at all times when
handling the compound.

» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.
Inspect gloves for any signs of degradation or perforation before use.

» Body Protection: A flame-resistant laboratory coat should be worn and kept fully buttoned.
For larger quantities or when there is a significant risk of splashing, a chemical-resistant
apron should be worn over the lab coat.

o Footwear: Closed-toe shoes are mandatory in the laboratory.

o Respiratory Protection: All handling of N-ethyl-N-methylpentanamide should be conducted in
a certified chemical fume hood to minimize inhalation exposure. If a fume hood is not
available, a NIOSH-approved respirator with organic vapor cartridges may be necessary.
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2.2. General Handling Procedures

e Engineering Controls: Work in a well-ventilated area. A chemical fume hood is the preferred
engineering control.

e Pre-Handling Check: Ensure all necessary PPE is available and in good condition. Verify that
safety equipment, such as an eyewash station and safety shower, is accessible and
operational.

» Dispensing: When weighing or transferring the compound, do so carefully to avoid the
creation of aerosols.

» Post-Handling: After handling, decontaminate all work surfaces with an appropriate solvent.
Dispose of contaminated gloves and other disposable PPE in a designated hazardous waste
container. Wash hands thoroughly with soap and water after removing gloves.

Storage Procedures

Proper storage is crucial to maintain the integrity of the compound and to ensure laboratory
safety.

o Container: Store in a tightly sealed, clearly labeled container.
o Temperature: Store in a cool, dry, and well-ventilated area.

e Incompatible Materials: While specific incompatibility data is unavailable, it is prudent to
store N-ethyl-N-methylpentanamide away from strong oxidizing agents, strong acids, and
strong bases.

« Ignition Sources: Keep away from heat, sparks, and open flames.

Spill and Emergency Procedures

4.1. Spill Response

o Evacuation: In the event of a significant spill, evacuate the immediate area.
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o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
such as vermiculite, sand, or earth.

o Collection: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.

o Decontamination: Decontaminate the spill area with a suitable solvent.

e Reporting: Report the incident to the laboratory supervisor and the institution's environmental
health and safety office.

4.2. First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation develops.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the individual is conscious, rinse their mouth with
water. Seek immediate medical attention.

Experimental Workflow Diagram

The following diagram outlines a logical workflow for the safe handling of N-ethyl-N-
methylpentanamide.
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Caption: Safe handling workflow for N-ethyl-N-methylpentanamide.

 To cite this document: BenchChem. [Application Notes and Protocols for N-ethyl-N-
methylpentanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542061#handling-and-storage-procedures-for-n-
ethyl-n-methylpentanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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